Cas no 1804840-10-5 (Methyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804840-10-5
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4835987
• Update Time: 2025-08-04

Methyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C8H4F3IN2O5/c1-18-7(15)5-3(12)2-4(19-8(9,10)11)6(13-5)14(16)17/h2H,1H3
• InChI Key： VHKPGKHDXYXDMP-UHFFFAOYSA-N
• SMILES： IC1C=C(C([N+](=O)[O-])=NC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate: A Comprehensive Overview

Methyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate (CAS No. 1804840-10-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structural features, including the presence of an iodo group at position 5, a nitro group at position 2, and a trifluoromethoxy group at position 3 on the pyridine ring. The carboxylate group at position 6 is methylated, further enhancing its chemical versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, oxidation processes, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product quality.

Trifluoromethoxy groups are known for their electron-withdrawing properties, which significantly influence the electronic characteristics of the pyridine ring. This makes Methyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate an attractive candidate for applications in drug design. The nitro group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In terms of biological activity, recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development. The iodine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, while the trifluoromethoxy group contributes to its stability in physiological environments. Preclinical trials have demonstrated promising results, with the compound exhibiting selective cytotoxicity against various cancer cell lines.

The application of Methyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of advanced materials for flexible electronics and optoelectronic devices. Researchers have explored its integration into polymer frameworks to enhance conductivity and stability under harsh conditions.

From a synthetic chemistry perspective, this compound serves as a versatile building block for constructing complex heterocyclic structures. Its reactivity under various coupling conditions allows for the creation of biologically relevant molecules with unprecedented complexity. Recent breakthroughs in cross-coupling reactions have further expanded its utility in natural product synthesis and total synthesis efforts.

In conclusion, Methyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups positions it as a valuable tool in diverse scientific disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.